Cas no 887377-20-0 (BENZONITRILE, 3-(2-AMINO-2-METHYLPROPYL)-)
BENZONITRILE, 3-(2-AMINO-2-METHYLPROPYL)- Chemical and Physical Properties
Names and Identifiers
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- BENZONITRILE, 3-(2-AMINO-2-METHYLPROPYL)-
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BENZONITRILE, 3-(2-AMINO-2-METHYLPROPYL)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1827385-0.05g |
3-(2-amino-2-methylpropyl)benzonitrile |
887377-20-0 | 0.05g |
$864.0 | 2023-07-10 | ||
| Enamine | EN300-1827385-0.1g |
3-(2-amino-2-methylpropyl)benzonitrile |
887377-20-0 | 0.1g |
$904.0 | 2023-07-10 | ||
| Enamine | EN300-1827385-0.25g |
3-(2-amino-2-methylpropyl)benzonitrile |
887377-20-0 | 0.25g |
$946.0 | 2023-07-10 | ||
| Enamine | EN300-1827385-0.5g |
3-(2-amino-2-methylpropyl)benzonitrile |
887377-20-0 | 0.5g |
$987.0 | 2023-07-10 | ||
| Enamine | EN300-1827385-1.0g |
3-(2-amino-2-methylpropyl)benzonitrile |
887377-20-0 | 1.0g |
$1029.0 | 2023-07-10 | ||
| Enamine | EN300-1827385-2.5g |
3-(2-amino-2-methylpropyl)benzonitrile |
887377-20-0 | 2.5g |
$2014.0 | 2023-07-10 | ||
| Enamine | EN300-1827385-5.0g |
3-(2-amino-2-methylpropyl)benzonitrile |
887377-20-0 | 5.0g |
$2981.0 | 2023-07-10 | ||
| Enamine | EN300-1827385-10.0g |
3-(2-amino-2-methylpropyl)benzonitrile |
887377-20-0 | 10.0g |
$4421.0 | 2023-07-10 |
BENZONITRILE, 3-(2-AMINO-2-METHYLPROPYL)- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on BENZONITRILE, 3-(2-AMINO-2-METHYLPROPYL)-
BENZONITRILE, 3-(2-AMINO-2-METHYLPROPYL)-
The compound BENZONITRILE, 3-(2-AMINO-2-METHYLPROPYL)- (CAS No. 887377-20-0) is a significant organic chemical with a diverse range of applications in various industries. This compound is characterized by its unique structure, which combines a benzonitrile group with a substituted aminoalkyl chain. The benzonitrile moiety contributes to the compound's aromatic stability and reactivity, while the 2-amino-2-methylpropyl group introduces additional functional diversity, making it versatile for different chemical reactions and uses.
Recent studies have highlighted the potential of BENZONITRILE, 3-(2-AMINO-2-METHYLPROPYL)- in the field of pharmaceutical chemistry. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel drugs targeting specific therapeutic areas such as cancer and neurodegenerative diseases. The compound's ability to undergo various transformations, including nucleophilic substitutions and condensation reactions, makes it an invaluable building block in medicinal chemistry.
In addition to its pharmaceutical applications, BENZONITRILE, 3-(2-AMINO-2-METHYLPROPYL)- has found significant use in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been extensively studied. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative in agricultural pest control solutions. Its compatibility with eco-friendly synthesis methods aligns with the growing demand for environmentally responsible agricultural practices.
The synthesis of BENZONITRILE, 3-(2-AMINO-2-METHYLPROPYL)- involves a series of well-established organic reactions. The process typically begins with the preparation of the benzonitrile derivative, followed by alkylation or substitution reactions to introduce the aminoalkyl group. Optimization of reaction conditions, such as temperature and catalyst selection, has been a focus of recent research to enhance yield and purity. These advancements ensure that the compound can be produced efficiently on an industrial scale.
From a structural perspective, BENZONITRILE, 3-(2-AMINO-2-METHYLPROPYL)- exhibits interesting physical and chemical properties. Its molecular weight is approximately 165 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethanol. These properties make it suitable for various analytical techniques, including chromatography and spectroscopy, which are commonly used to characterize its purity and structure.
Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of BENZONITRILE, 3-(2-AMINO-2-METHYLPROPYL)-. Quantum mechanical calculations have revealed that the compound's reactivity is significantly influenced by the electron-withdrawing nature of the nitrile group and the steric effects introduced by the aminoalkyl substituent. These findings have been instrumental in designing more efficient synthetic pathways and predicting the behavior of this compound in different chemical environments.
In terms of safety considerations, BENZONITRILE, 3-(2-AMINO-2-METHYLPROPYL)- should be handled with care due to its potential toxicity and flammability. Proper personal protective equipment (PPE) should be worn during handling and storage to minimize occupational exposure risks. Additionally, waste generated from its production or use should be disposed of according to local environmental regulations to prevent contamination of water sources or soil.
The global demand for BENZONITRILE, 3-(2-AMINO-2-METHYLPROPYL)- continues to grow due to its expanding applications across multiple sectors. Market analysis indicates that increasing investments in pharmaceutical research and development (R&D), coupled with advancements in agrochemical formulations, are driving this growth. Key regions contributing to this demand include North America, Europe, and Asia-Pacific countries such as China and India.
In conclusion, BENZONITRILE, 3-(2-AMINO-2-METHYLPROPYL)- (CAS No. 887377-20-0) stands out as a critical intermediate in modern organic synthesis. Its unique chemical properties and versatility make it an essential component in various industries ranging from pharmaceuticals to agrochemicals. As research continues to uncover new applications and improve synthesis methods for this compound, its role in advancing scientific innovation will undoubtedly remain prominent.
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